N-{[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide

• IUPAC Name: N-[[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-phenoxyacetamide
• InChI: InChI=1S/C18H17N3O4/c1-23-15-10-6-5-9-14(15)18-20-17(25-21-18)11-19-16(22)12-24-13-7-3-2-4-8-13/h2-10H,11-12H2,1H3,(H,19,22)
• InChI Key: HXKYULWSKJQSOA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NOC(=N2)CNC(=O)COC3=CC=CC=C3
• Molecular Formula: C18H17N3O4
• Molecular Weight: 339.3 g/mol

Description

Synthesis Analysis

The synthesis of oxadiazole derivatives typically involves linear processes that may include cyclization of hydrazides and subsequent reactions with various substituents to achieve the desired oxadiazole core. For instance, Vinayak et al. (2014) detailed the synthesis of novel oxadiazole derivatives by reacting different 2-chloro N-aryl substituted acetamide derivatives with specific reagents, showcasing a method that could potentially be applied or adapted for the synthesis of N-{[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide (Vinayak et al., 2014).

Molecular Structure Analysis

The molecular structure of oxadiazole derivatives is characterized by spectral and analytical techniques such as LCMS, IR, 1H and 13C NMR spectroscopy. These techniques provide detailed information on the molecular framework and substitution patterns on the oxadiazole ring. For example, the study by Wang et al. (2005) on a related oxadiazole compound revealed the dihedral angles between the oxadiazole ring and the attached benzene rings, indicating the spatial orientation of the molecule's functional groups (Wang et al., 2005).

Chemical Reactions and Properties

Oxadiazole derivatives engage in a variety of chemical reactions, reflecting their reactivity and interaction with different chemical agents. These reactions are pivotal for modifying the compound's structure to enhance its properties or for the synthesis of related compounds. The formation of Schiff base compounds, as demonstrated by Kakanejadifard et al. (2013), involves the reaction of oxadiazoles with aldehydes in methanol, showcasing the compound's versatility in chemical synthesis (Kakanejadifard et al., 2013).

Physical Properties Analysis

The physical properties of oxadiazole derivatives, such as melting points, solubility, and crystal structure, are crucial for understanding their behavior in different environments and applications. Studies like the one by Wang et al. (2005) provide insights into the crystallographic analysis of oxadiazole compounds, shedding light on their stability and structure-property relationships.

Chemical Properties Analysis

The chemical properties of oxadiazole derivatives include their reactivity, stability, and interactions with various biochemical and chemical agents. These properties are essential for their potential applications in fields like material science and pharmacology. The antibacterial and cytotoxic activities of these compounds, as explored by Rai et al. (2009) and Vinayak et al. (2014), demonstrate the significant chemical properties that make oxadiazole derivatives subjects of extensive research (Rai et al., 2009); (Vinayak et al., 2014).